Cas no 1247450-01-6 (methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine)

• Product Name: methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine
• CAS No: 1247450-01-6
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• MDL: MFCD14646974
• CID: 5206769
• PubChem ID: 60697486
• Update Time: 2025-10-24

methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-((1-methyl-1H-imidazol-2-yl)thio)ethan-1-amine
• starbld0020633
• methyl({2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethyl})amine
• Ethanamine, N-methyl-2-[(1-methyl-1H-imidazol-2-yl)thio]-
• methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine

• MDL： MFCD14646974
• Inchi： 1S/C7H13N3S/c1-8-4-6-11-7-9-3-5-10(7)2/h3,5,8H,4,6H2,1-2H3
• InChI Key： LGVOWWRVRCQBGW-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• XLogP3: 0.4
• Topological Polar Surface Area: 55.2

Additional information on methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine

Comprehensive Guide to Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine (CAS No. 1247450-01-6): Properties, Applications, and Market Insights

Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine (CAS No. 1247450-01-6) is a specialized organic compound with a unique molecular structure that combines an imidazole ring and a thioether linkage. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and biochemical studies. The presence of both sulfur and nitrogen functionalities in its structure makes it particularly interesting for scientists exploring novel heterocyclic compounds.

The chemical structure of Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine features a 1-methyl-1H-imidazole moiety connected via a sulfanylethyl bridge to a methylamine group. This arrangement provides unique electronic properties that are being investigated for various applications. Recent literature suggests potential uses in drug discovery, particularly as a building block for small molecule therapeutics targeting specific biological pathways.

In the context of current research trends, CAS 1247450-01-6 has been mentioned in studies exploring enzyme inhibition and receptor modulation. The compound's ability to interact with biological systems while maintaining structural stability makes it valuable for medicinal chemistry applications. Researchers are particularly interested in its potential as a pharmacophore in developing new therapeutic agents.

The synthesis of Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to optimize its production, addressing growing concerns about sustainable chemical synthesis in the pharmaceutical industry.

From a commercial perspective, the demand for specialized imidazole derivatives like CAS 1247450-01-6 has been steadily increasing. The global market for such compounds is driven by expanding research in personalized medicine and targeted drug delivery systems. Several contract research organizations and specialty chemical suppliers now include this compound in their catalogs, catering to the needs of academic and industrial researchers.

Quality control for Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light to maintain stability.

Recent patent literature reveals growing interest in 1247450-01-6 as a key intermediate in various synthetic pathways. Its structural features make it particularly valuable for creating molecular libraries used in high-throughput screening programs. The compound's versatility is further demonstrated by its potential applications in developing functional materials with specific electronic or optical properties.

Safety considerations for handling Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. Material safety data sheets provide detailed guidance on handling, storage, and disposal procedures.

The future outlook for CAS 1247450-01-6 appears promising, with ongoing research exploring its potential in various scientific domains. As computational chemistry and AI-assisted drug discovery methods advance, compounds with such distinctive structural features are likely to gain more attention. The intersection of cheminformatics and experimental research continues to uncover new potential applications for this interesting molecule.

For researchers seeking alternatives or similar compounds, structural analogs of Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine might include various imidazole-thioether derivatives or aminoalkyl imidazoles. The choice of specific compound depends on the intended application and desired molecular properties. Comparative studies of such derivatives are increasingly common in contemporary medicinal chemistry literature.

In conclusion, Methyl({2-(1-methyl-1H-imidazol-2-yl)sulfanylethyl})amine (CAS No. 1247450-01-6) represents an important building block in modern chemical research. Its unique structural features and potential applications across multiple scientific disciplines make it a compound of significant interest. As research continues to evolve, we can expect to see more innovative uses for this molecule emerge in both academic and industrial settings.